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Compound of Interest

Compound Name: Dimezone

Cat. No.: B1581554 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dimezone S, also known as 4-(Hydroxymethyl)-4-methyl-1-phenyl-3-pyrazolidinone, is a

compound often utilized in chemical processes requiring a developing agent. While its primary

application has historically been in photographic film development as a more stable alternative

to Phenidone, its chemical properties may be of interest to researchers in various fields.[1][2]

These application notes provide best practices for the preparation of Dimezone S solutions in

a laboratory setting to ensure consistency and accuracy in experimental workflows.

Physicochemical Properties and Data
A summary of the key quantitative data for Dimezone S (CAS: 13047-13-7) is presented in

Table 1. This information is crucial for accurate solution preparation and for understanding the

compound's behavior in different solvent systems.
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Property Value Reference(s)

Molecular Formula C₁₁H₁₄N₂O₂ [3]

Molecular Weight 206.24 g/mol [3]

Appearance
Cream to yellow crystalline

powder
[3]

Melting Point 122-126 °C [3]

Water Solubility (20 °C) 7.1 g/L [3]

pKa 9.09 ± 0.70 (Predicted) [3]

Storage Temperature 2-8°C [3]

Best Practices for Dimezone S Solution Preparation
Solvent Selection
The choice of solvent is critical for preparing stable and effective Dimezone S solutions. While

Dimezone S has limited solubility in water (7.1 g/L at 20°C), organic solvents can be used to

achieve higher concentrations for stock solutions.[3]

Aqueous Solutions: For low concentration working solutions, deionized or distilled water can

be used. Due to its limited solubility, gentle heating and stirring may be required to facilitate

dissolution.

Organic Solvents: For preparing concentrated stock solutions, propylene glycol is a highly

recommended solvent.[1][4] Stock solutions of Dimezone S in propylene glycol have been

reported to be stable for extended periods, even years.[1][4] High-proof ethanol (95-99%)

can also be used, though solutions in alcohol or alcohol/water mixtures may be more prone

to oxidation over time.[4][5]

Storage and Stability
Proper storage is essential to maintain the integrity of both the solid compound and its

solutions.
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Solid Dimezone S: Store in a tightly sealed container in a cool (2-8°C), dry, and well-

ventilated area, away from light and oxidizing agents.[3]

Stock Solutions: Aliquot stock solutions into smaller, single-use vials to minimize freeze-thaw

cycles and exposure to air. For long-term storage, solutions in propylene glycol are

preferable due to their enhanced stability.[1][4] Store stock solutions at -20°C or -80°C for

maximum longevity.

Working Solutions: Aqueous working solutions should be prepared fresh for each experiment

to ensure accuracy and avoid degradation.

Experimental Protocols
Preparation of a 100 mM Dimezone S Stock Solution in
Propylene Glycol
Materials:

Dimezone S (MW: 206.24 g/mol )

Propylene Glycol

Analytical balance

Spatula

Weighing paper

Volumetric flask

Magnetic stirrer and stir bar

Serological pipette or micropipettes

Protocol:

Calculate the required mass of Dimezone S:
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For a 100 mM (0.1 M) solution in 10 mL (0.01 L):

Mass (g) = Molarity (mol/L) x Molecular Weight ( g/mol ) x Volume (L)

Mass (g) = 0.1 mol/L x 206.24 g/mol x 0.01 L = 0.20624 g (or 206.24 mg)

Weighing: Accurately weigh out 206.24 mg of Dimezone S powder using an analytical

balance.

Dissolving: Transfer the weighed Dimezone S into a 10 mL volumetric flask. Add

approximately 7 mL of propylene glycol.

Mixing: Place a small magnetic stir bar into the flask and place it on a magnetic stirrer. Stir

the solution until the Dimezone S is completely dissolved. Gentle warming in a water bath

may be used to aid dissolution, but avoid excessive heat.

Final Volume Adjustment: Once fully dissolved, carefully add propylene glycol to the 10 mL

mark of the volumetric flask.

Homogenization and Storage: Cap the flask and invert it several times to ensure the solution

is homogeneous. Aliquot the stock solution into cryovials for storage at -20°C or -80°C.

Preparation of a 100 µM Aqueous Working Solution from
a 100 mM Stock Solution
Materials:

100 mM Dimezone S stock solution in propylene glycol

Deionized or distilled water

Micropipettes and sterile tips

Vortex mixer

Protocol:

Calculate the required volume of stock solution:
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Using the dilution formula M₁V₁ = M₂V₂:

(100 mM) x V₁ = (0.1 mM) x 10 mL

V₁ = (0.1 mM x 10 mL) / 100 mM = 0.01 mL (or 10 µL)

Dilution: In a suitable container, add 9.99 mL of deionized or distilled water.

Addition of Stock: Using a micropipette, add 10 µL of the 100 mM Dimezone S stock solution

to the water.

Mixing: Vortex the solution thoroughly to ensure complete mixing.

Use: Use the freshly prepared 100 µM working solution immediately for your experiments.

Workflow and Signaling Pathway Diagrams
As the primary application of Dimezone S is not in drug development, a specific signaling

pathway is not applicable. Instead, the following diagram illustrates a logical workflow for the

preparation of Dimezone S solutions for research applications.
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Workflow for Dimezone S Solution Preparation

Stock Solution Preparation

Working Solution Preparation

Weigh Dimezone S Powder

Dissolve in Propylene Glycol

Adjust to Final Volume

Aliquot and Store at -20°C/-80°C

Retrieve Stock Solution Aliquot

For use in experiments

Dilute with Aqueous Buffer

Vortex to Homogenize

Use Immediately in Experiment

Click to download full resolution via product page

Caption: Workflow for preparing Dimezone S stock and working solutions.

The following diagram illustrates the logical relationship for calculating the required mass of

Dimezone S for preparing a stock solution of a specific molarity.
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Logic for Mass Calculation from Molarity

Desired Molarity (M)

Mass (g) = M x MW x V

Molecular Weight (g/mol) Final Volume (L)

Required Mass (g)

Click to download full resolution via product page

Caption: Logical relationship for calculating the mass of Dimezone S.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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